Cas no 500891-79-2 (3-(2,5-DIMETHYL-1H-PYRROL-1-YL)-5-METHYLISOXAZOLE)

• Product Name: 3-(2,5-DIMETHYL-1H-PYRROL-1-YL)-5-METHYLISOXAZOLE
• CAS No: 500891-79-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6868059
• PubChem ID: 298679
• Update Time: 2025-04-29

3-(2,5-DIMETHYL-1H-PYRROL-1-YL)-5-METHYLISOXAZOLE Chemical and Physical Properties

Names and Identifiers

• NSC-170946
• AKOS003327646
• 3-(2,5-dimethylpyrrol-1-yl)-5-methyl-1,2-oxazole
• HMS1434G07
• IDI1_012582
• 3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methyl-1,2-oxazole
• Isoxazole, 3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methyl-
• 500891-79-2
• STK286862
• Maybridge3_001195
• NSC170946
• AK-918/42829608
• SR-01000644595-1
• 3-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methylisoxazole
• SCHEMBL18355724
• CCG-55577
• DB-150491
• 3-(2,5-dimethylpyrrol-1-yl)-5-methyl-isoxazole
• 3-(2,5-DIMETHYL-1H-PYRROL-1-YL)-5-METHYLISOXAZOLE

• Inchi： 1S/C10H12N2O/c1-7-4-5-8(2)12(7)10-6-9(3)13-11-10/h4-6H,1-3H3
• InChI Key： TYORYTQOHKTVOQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 176.094963011Da
• Monoisotopic Mass: 176.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31Ų